Ethyl 5-bromo-3-ethyl-isoxazole-4-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Ethyl 5-bromo-3-ethyl-isoxazole-4-carboxylate is a chemical compound with the CAS Number: 2114330-05-9 . It is available for purchase from various suppliers .
Molecular Structure Analysis
The molecular formula of this compound is C8H10BrNO3 . The Inchi Code is 1S/C8H10BrNO3/c1-3-5-6 (7 (9)13-10-5)8 (11)12-4-2/h3-4H2,1-2H3 .Physical and Chemical Properties Analysis
This compound has a molecular weight of 248.08 .Scientific Research Applications
Synthesis of Isoxazole-4-carboxylic Esters
Studies demonstrate the efficient synthesis of ethyl 5-substituted isoxazole-4-carboxylic esters, showcasing the utility of ethyl 5-bromo-3-ethyl-isoxazole-4-carboxylate in biomimetic synthesis strategies aimed at the generation of complex natural products such as α-cyclopiazonic acid. This process involves key steps like bromination and reaction with sulfonium salts, highlighting the compound's role in creating sulfonium intermediates for further chemical transformations (Moorthie et al., 2007).
Nucleoside Analog Synthesis
The compound's utility extends to the synthesis of nucleoside analogs, where it participates in glycosylation reactions. This application is significant in the development of cytostatic agents against cancer cells, indicating the potential of this compound in medicinal chemistry for creating compounds with significant biological activity (García-López et al., 1979).
Cyclisation onto Azoles
This compound is instrumental in radical cyclization reactions with azoles to synthesize tri- and tetra-cyclic heterocycles, a process crucial for constructing complex molecular architectures. This application underscores its role in generating new chemical entities with potential pharmacological activities (Allin et al., 2005).
Synthesis of 3-Aryl-5-bromomethyl-isoxazole-4-carboxylates
This compound is also pivotal in the synthesis of 3-aryl-5-bromomethyl-isoxazole-4-carboxylates, which are precursors to 3-aryl-5-formyl-isoxazole-4-carboxylates. This pathway is critical for producing isoxazole-fused heterocycles, further demonstrating the compound's importance in heterocyclic chemistry (Roy et al., 2004).
Properties
IUPAC Name |
ethyl 5-bromo-3-ethyl-1,2-oxazole-4-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10BrNO3/c1-3-5-6(7(9)13-10-5)8(11)12-4-2/h3-4H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JMTROWDKYFXJCT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NOC(=C1C(=O)OCC)Br |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10BrNO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
248.07 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.